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8-hydroxycarvedilol O-glucuronide 8-hydroxycarvedilol O-glucuronide
Brand Name: Vulcanchem
CAS No.: 136657-39-1
VCID: VC0144855
InChI: InChI=1S/C30H34N2O11/c1-39-19-8-2-3-9-20(19)40-13-12-31-14-16(33)15-41-21-10-5-7-18-23(21)17-6-4-11-22(24(17)32-18)42-30-27(36)25(34)26(35)28(43-30)29(37)38/h2-11,16,25-28,30-36H,12-15H2,1H3,(H,37,38)/t16-,25+,26+,27-,28+,30-/m1/s1
SMILES: COC1=CC=CC=C1OCCNCC(COC2=CC=CC3=C2C4=C(N3)C(=CC=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)O
Molecular Formula: C30H34N2O11
Molecular Weight: 598.6 g/mol

8-hydroxycarvedilol O-glucuronide

CAS No.: 136657-39-1

Main Products

VCID: VC0144855

Molecular Formula: C30H34N2O11

Molecular Weight: 598.6 g/mol

8-hydroxycarvedilol O-glucuronide - 136657-39-1

CAS No. 136657-39-1
Product Name 8-hydroxycarvedilol O-glucuronide
Molecular Formula C30H34N2O11
Molecular Weight 598.6 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[5-[(2R)-2-hydroxy-3-[2-(2-methoxyphenoxy)ethylamino]propoxy]-9H-carbazol-1-yl]oxy]oxane-2-carboxylic acid
Standard InChI InChI=1S/C30H34N2O11/c1-39-19-8-2-3-9-20(19)40-13-12-31-14-16(33)15-41-21-10-5-7-18-23(21)17-6-4-11-22(24(17)32-18)42-30-27(36)25(34)26(35)28(43-30)29(37)38/h2-11,16,25-28,30-36H,12-15H2,1H3,(H,37,38)/t16-,25+,26+,27-,28+,30-/m1/s1
Standard InChIKey VNOMSNHAOHVOPZ-IVODMCMDSA-N
Isomeric SMILES COC1=CC=CC=C1OCCNC[C@H](COC2=CC=CC3=C2C4=C(N3)C(=CC=C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O)O
SMILES COC1=CC=CC=C1OCCNCC(COC2=CC=CC3=C2C4=C(N3)C(=CC=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)O
Canonical SMILES COC1=CC=CC=C1OCCNCC(COC2=CC=CC3=C2C4=C(N3)C(=CC=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)O
Synonyms 8-hydroxycarvedilol O-glucuronide
8-hydroxycarvedilol O-glucuronide, (S)-isomer
8-OHCG
PubChem Compound 131981
Last Modified Nov 11 2021
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